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Compound of Interest

Compound Name: 2,6-Dihydroxynicotinic acid

Cat. No.: B079409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the known polymorphic forms of 2-

hydroxynicotinic acid, a molecule of interest in pharmaceutical and materials science. In the

solid state, this compound exists as its tautomer, 2-oxo-1,2-dihydro-3-pyridinecarboxylic acid

(2-ODHPCA). The arrangement of these molecules in the crystal lattice gives rise to at least

four distinct polymorphic forms, each with unique physicochemical properties that can

significantly impact its behavior, from solubility and stability to bioavailability.

Physicochemical Properties of 2-Hydroxynicotinic
Acid Polymorphs
The polymorphism of 2-hydroxynicotinic acid is primarily conformational, arising from different

packing arrangements of the 2-ODHPCA tautomer.[1][2] These variations in crystal structure

lead to differences in thermal stability and potentially other properties like solubility.

Table 1: Summary of Physicochemical Properties of 2-Hydroxynicotinic Acid Polymorphs
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Property Form I Form II Form III Form IV

Relative Thermal

Stability

Most stable at

elevated

temperatures[1]

[2]

Metastable;

converts to Form

I upon heating[1]

[2]

Metastable;

converts to Form

II upon heating[1]

[2]

Metastable;

converts to Form

II upon heating[1]

[2]

Melting Point

(°C)

Not explicitly

defined for

individual

polymorphs;

general melting

point is 258-261

°C.

Not explicitly

defined for

individual

polymorphs.

Not explicitly

defined for

individual

polymorphs.

Not explicitly

defined for

individual

polymorphs.

Solubility

Expected to be

the least soluble

due to higher

stability. Specific

quantitative data

is not readily

available.

Higher solubility

than Form I is

expected.

Specific

quantitative data

is not readily

available.

Higher solubility

than Form I is

expected.

Specific

quantitative data

is not readily

available.

Higher solubility

than Form I is

expected.

Specific

quantitative data

is not readily

available.

Note: Detailed quantitative solubility data for each individual polymorph is not extensively

reported in the available literature. The general principle is that metastable forms exhibit higher

kinetic solubility than the stable form.

Thermal Transformation Pathway
The thermal behavior of the 2-hydroxynicotinic acid polymorphs reveals a clear energetic

relationship between the forms. Upon heating, the less stable forms undergo exothermic

transitions to more stable forms, culminating in the most stable polymorph, Form I.
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Less Stable Forms

Intermediate Form Most Stable Form
Form III

Form II

Heating

Form IV

Heating Form IHeating

Sample Preparation
(gentle grinding)

Mount on a low-background
sample holder

Place in PXRD instrument
(e.g., Bruker D8 Advance)

Data Collection
(e.g., Cu Kα radiation, 2θ range 5-40°)

Data Analysis
(Peak position and intensity comparison)

Polymorph Identification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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